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Compound of Interest

Compound Name: FXla-IN-13

Cat. No.: B15137552

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of FXla-IN-13, a potent and
selective inhibitor of Factor Xla (FXla), for its use as a tool compound in coagulation research.
This document includes key quantitative data, detailed experimental protocols, and
visualizations to facilitate its application in the laboratory.

FXla-IN-13 is a valuable research tool for investigating the role of the intrinsic pathway of
coagulation in thrombosis and hemostasis. Its high potency and selectivity make it suitable for
a range of in vitro and in vivo studies aimed at understanding the therapeutic potential of
targeting FXla.

Data Presentation

The following tables summarize the key in vitro and in vivo properties of FXla-IN-13, a potent
FXla inhibitor referred to in the literature as "compound 13".[1][2][3]

Table 1: In Vitro Potency and Selectivity of FXla-IN-13
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Target Enzyme Ki (nM) IC50 (nM) Selectivity vs. FXla

Human FXla 0.04 1.0

Human Plasma

o 7 - ~175-fold
Kallikrein
] Data not available, but
Other Serine ) )
described as highly
Proteases

selective.

Table 2: In Vitro and In Vivo Anticoagulant Activity of FXla-IN-13

Assay Species Parameter Value

Activated Partial

Thromboplastin Time Human EC2x 1.0 uyM
(@PTT)
Rabbit ECAT .

Rabbit EC50 0.53 uM

Thrombosis Model

Table 3: Pharmacokinetic Profile of FXla-IN-13

Species Half-life (t1/2)

Various (including rabbit) ~1-2 hours

Signaling Pathways and Experimental Workflows
Coagulation Cascade and Inhibition by FXla-IN-13

The coagulation cascade is a series of enzymatic reactions leading to the formation of a fibrin
clot. Factor Xla plays a crucial role in the intrinsic pathway, amplifying thrombin generation.
FXla-IN-13 directly inhibits the enzymatic activity of FXla, thereby blocking this amplification
loop.
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Caption: The coagulation cascade highlighting FXla inhibition.

Experimental Workflow for Evaluating FXla-IN-13

A typical workflow for characterizing a novel FXla inhibitor like FXla-IN-13 involves a series of
in vitro and in vivo experiments to determine its potency, selectivity, and efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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